Cas no 756525-91-4 (Boc-NH-PEG4-CH2CH2COOH)

Boc-NH-PEG4-CH2CH2COOH is a heterobifunctional PEG-based crosslinker featuring a Boc-protected amine at one terminus and a carboxylic acid at the other. The tetraethylene glycol (PEG4) spacer enhances solubility, reduces steric hindrance, and improves biocompatibility in conjugation applications. The Boc group provides selective protection for the amine, enabling controlled deprotection for further functionalization. This compound is commonly used in bioconjugation, peptide synthesis, and drug delivery systems, where its hydrophilic PEG spacer ensures minimal interference with biological activity. The carboxylic acid terminus allows for efficient coupling to amines or hydroxyls via standard activation chemistry. Its well-defined structure and stability make it suitable for precise modifications in pharmaceutical and biochemical research.
Boc-NH-PEG4-CH2CH2COOH structure
Boc-NH-PEG4-CH2CH2COOH structure
Product Name:Boc-NH-PEG4-CH2CH2COOH
CAS No:756525-91-4
MF:C16H31NO8
MW:365.419245958328
MDL:MFCD07781254
CID:549109
PubChem ID:354335452
Update Time:2025-10-17

Boc-NH-PEG4-CH2CH2COOH Chemical and Physical Properties

Names and Identifiers

    • 2,2-Dimethyl-4-oxo-3,8,11,14,17-pentaoxa-5-azaicosan-20-oic acid
    • (Boc-amino)-PEG4-carboxylic Acid
    • Boc-15-amino-4,7,10,13-tetraoxapentadecanoic acid
    • 3-[2-[2-[2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
    • 5,8,11,14-Tetraoxa-2-azaheptadecanedioicacid, 1-(1,1-dimethylethyl) ester
    • BocNH-PEG4-CH2CH2COOH
    • t-boc-N-amido-PEG4-propionic acid
    • 15-(Boc-aMino)-4,7,10,13-tetraoxapentadecanoic acid
    • 15-T-BUTYLOXYCARBONYLAMINO-4,7,10,13-TETRAOXA-PENTADECANOIC ACID
    • AmbotzPEG1920
    • 15-[(tert-Butoxycarbonyl)amino]-4,7,10,13-tetraoxapentadecanoic Acid
    • Carboxy-PEG4-(Boc-amine)
    • t-Boc-N-amido-PEG4-acid
    • Boc-NH-PEG4-CH2CH2COOH
    • 5,8,11,14-Tetraoxa-2-azaheptadecanedioic acid 1-(1,1-dimethylethyl) ester
    • BIPG1802
    • C16H31NO8
    • YEIYIPDFZMLJQH-UHFFFAOYSA-N
    • (Boc-amino)
    • C16H31N
    • DS-15585
    • EN300-6488376
    • EX-A3894
    • A865643
    • 3-[2-(2-{2-[2-((tert-butoxycarbonyl)amino)ethoxy]ethoxy}ethoxy)ethoxy]propanoic acid
    • SCHEMBL436333
    • 3-(2-{2-[2-(2-tert-butoxycarbonylamino-ethoxy)-ethoxy]-ethoxy}-ethoxy)-propionic acid
    • BP-21635
    • CS-W020872
    • AKOS022182023
    • ZB0941
    • 1-{[(tert-butoxy)carbonyl]amino}-3,6,9,12-tetraoxapentadecan-15-oic acid
    • DTXSID60373186
    • 1-[(TERT-BUTOXYCARBONYL)AMINO]-3,6,9,12-TETRAOXAPENTADECAN-15-OIC ACID
    • HY-W040132
    • s10745
    • SY066345
    • N-(tert-Butyloxycarbonyl)-15-amino-4,7,10,13-tetraoxapentanedecanoic acid
    • B5665
    • BCP30519
    • 2,2-Dimethyl-4-oxo-3,8,11,14,17-pentaoxa-5-azaicosan-20-oicacid
    • LCZC1174
    • SB83702
    • 756525-91-4
    • Boc-15-Amino-4,7,10,13-tetraoxapentadecanoic acid pound>> Boc-NH-PEG4-CH2CH2COOH pound>>15-(Boc-aMino)-4,7,10,13-tetraoxapentadecanoic acid
    • 15-(Boc-amino)-4,7,10,13-tetraoxapentadecanoic acid, purum, >=97.0% (TLC)
    • MFCD07781254
    • DA-71651
    • MDL: MFCD07781254
    • Inchi: 1S/C16H31NO8/c1-16(2,3)25-15(20)17-5-7-22-9-11-24-13-12-23-10-8-21-6-4-14(18)19/h4-13H2,1-3H3,(H,17,20)(H,18,19)
    • InChI Key: YEIYIPDFZMLJQH-UHFFFAOYSA-N
    • SMILES: O(C(NCCOCCOCCOCCOCCC(=O)O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 365.20500
  • Monoisotopic Mass: 365.20496695 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 17
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • Molecular Weight: 365.42
  • XLogP3: -0.2
  • Topological Polar Surface Area: 113

Experimental Properties

  • Density: 1.124±0.06 g/cm3 (20 ºC 760 Torr)
  • PSA: 112.55000
  • LogP: 1.44310
  • λmax: 254(lit.)

Boc-NH-PEG4-CH2CH2COOH Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: 24/25
  • Storage Condition:-20°C

Boc-NH-PEG4-CH2CH2COOH Pricemore >>

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